Cas no 24827-17-6 (Benzoic acid, 3-methyl-, 5-methyl-3-isoxazolyl ester)

• Product Name: Benzoic acid, 3-methyl-, 5-methyl-3-isoxazolyl ester
• CAS No: 24827-17-6
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1418315
• Update Time: 2024-08-15

Benzoic acid, 3-methyl-, 5-methyl-3-isoxazolyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-methyl-, 5-methyl-3-isoxazolyl ester

• Inchi： 1S/C12H11NO3/c1-8-4-3-5-10(6-8)12(14)15-11-7-9(2)16-13-11/h3-7H,1-2H3
• InChI Key： RJKLRDGABPEWOR-UHFFFAOYSA-N
• SMILES： C(OC1C=C(C)ON=1)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 217.07393

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 155-160 °C(Press: 0.9 Torr)
• PSA: 52.33
• pka: -4.72±0.50(Predicted)